Cas no 2229417-93-8 (3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine
• CAS No: 2229417-93-8
• MF: C₉H₁₀BrCl₂N
• MW: 282.992399692535
• CID: 6280805
• PubChem ID: 165673541
• Update Time: 2025-10-25

3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine
• 2229417-93-8
• EN300-1922751

• Inchi： 1S/C9H10BrCl2N/c1-9(2,5-10)6-3-4-7(11)13-8(6)12/h3-4H,5H2,1-2H3
• InChI Key： HGSTVYHVLZXZAN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=NC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 280.93737g/mol
• Monoisotopic Mass: 280.93737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine

Introduction to 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine (CAS No. 2229417-93-8)

3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine (CAS No. 2229417-93-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated propyl group attached to a dichloropyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The dichloropyridine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the brominated and methylated propyl group further enhances its potential by introducing additional points of interaction with biological systems. This structural complexity allows for fine-tuning of the compound's pharmacological properties, such as solubility, stability, and binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's activity against a panel of cancer cell lines. The results showed that it exhibited significant cytotoxic effects, particularly in breast and lung cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

In another study, researchers explored the use of 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine as a lead compound for developing antiviral agents. The compound demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The antiviral effects were attributed to its ability to inhibit viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and replication.

The brominated and methylated propyl group in 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine also plays a crucial role in its pharmacokinetic properties. Studies have shown that this group enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. Additionally, the bromine atom can serve as a handle for further chemical modifications, allowing researchers to optimize the compound's properties for specific therapeutic applications.

From a synthetic perspective, the preparation of 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine involves several well-established chemical reactions. One common approach involves the bromination of a 1-methylpropyl-substituted pyridine followed by chlorination at the 2 and 6 positions. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this process, making it more accessible for large-scale production.

The safety profile of 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-2,6-dichloropyridine (CAS No. 2229417-93-8) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies against cancer and viral infections. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development efforts.